Cas no 2228947-27-9 (1-2-(azetidin-2-yl)ethyl-1H-pyrazole)

• Product Name: 1-2-(azetidin-2-yl)ethyl-1H-pyrazole
• CAS No: 2228947-27-9
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5922295
• PubChem ID: 165673575
• Update Time: 2025-07-03

1-2-(azetidin-2-yl)ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-2-(azetidin-2-yl)ethyl-1H-pyrazole
• EN300-1729755
• 1-[2-(azetidin-2-yl)ethyl]-1H-pyrazole
• 2228947-27-9

• Inchi： 1S/C8H13N3/c1-4-10-11(6-1)7-3-8-2-5-9-8/h1,4,6,8-9H,2-3,5,7H2
• InChI Key： UEIHWLPFEYGCPI-UHFFFAOYSA-N
• SMILES： N1CCC1CCN1C=CC=N1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-2-(azetidin-2-yl)ethyl-1H-pyrazole

Introduction to 1-2-(azetidin-2-yl)ethyl-1H-pyrazole (CAS No: 2228947-27-9)

1-2-(azetidin-2-yl)ethyl-1H-pyrazole, identified by the CAS number 2228947-27-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a unique structural framework that combines an azetidine ring with a pyrazole moiety, linked through an ethyl bridge. Such structural motifs are of particular interest due to their potential biological activity and versatility in medicinal chemistry.

The compound’s structure, characterized by its fused ring system, positions it as a promising candidate for further exploration in the development of novel therapeutic agents. The azetidine ring, a five-membered saturated heterocycle, is known for its stability and ability to mimic certain biological functionalities, while the pyrazole ring contributes to a range of pharmacophoric properties. The ethyl linkage between these two moieties facilitates further chemical modifications, enabling the synthesis of derivatives with tailored biological profiles.

In recent years, there has been growing interest in 1H-pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole-based compounds have been extensively studied for their potential applications in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The presence of the azetidine ring in 1-2-(azetidin-2-yl)ethyl-1H-pyrazole enhances its pharmacological potential by introducing additional interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of the azetidine and pyrazole rings creates a versatile platform that can be modified to target specific receptors or enzymes. This flexibility is particularly valuable in the context of modern drug design, where personalized medicine and targeted therapy are becoming increasingly important.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry. These compounds have shown promise in various preclinical models, demonstrating efficacy against a range of pathological conditions. The structural features of 1-2-(azetidin-2-yl)ethyl-1H-pyrazole align well with these findings, suggesting that it may exhibit similar beneficial effects.

The synthesis of 1-2-(azetidin-2-yl)ethyl-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. Techniques such as transition metal catalysis and asymmetric synthesis have been particularly useful in constructing the complex framework of this compound.

The pharmacological profile of 1-2-(azetidin-2-yl)ethyl-1H-pyrazole is still under investigation, but preliminary data suggest that it may possess significant therapeutic potential. In vitro studies have indicated that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions may lead to novel mechanisms of action that could be exploited for therapeutic benefit.

Moreover, the structural similarity between 1-2-(azetidin-2-yl)ethyl-1H-pyrazole and other known bioactive molecules suggests that it may be amenable to structure-based drug design approaches. By leveraging computational modeling and molecular docking techniques, researchers can predict how this compound interacts with its target proteins. This information can then be used to refine its structure and enhance its potency and selectivity.

In conclusion, 1-2-(azetidin-2-yl)ethyl-1H-pyrazole (CAS No: 2228947-27-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover more about its pharmacological properties, this compound is likely to play an important role in future drug discovery efforts.